Cas no 92399-77-4 (Benzoic acid, 2-[(2,2-dimethyl-1-oxopropyl)thio]-)

• Product Name: Benzoic acid, 2-[(2,2-dimethyl-1-oxopropyl)thio]-
• CAS No: 92399-77-4
• MF: C₁₂H₁₄O₃S
• MW: 238.302762508392
• CID: 4323946
• Update Time: 2025-08-02

Benzoic acid, 2-[(2,2-dimethyl-1-oxopropyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(2,2-dimethyl-1-oxopropyl)thio]-

• Inchi： 1S/C12H14O3S/c1-12(2,3)11(15)16-9-7-5-4-6-8(9)10(13)14/h4-7H,1-3H3,(H,13,14)
• InChI Key： BRBGMWUWVWISFY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1SC(=O)C(C)(C)C

Additional information on Benzoic acid, 2-[(2,2-dimethyl-1-oxopropyl)thio]-

Research Brief on Benzoic acid, 2-[(2,2-dimethyl-1-oxopropyl)thio]- (CAS: 92399-77-4)

Benzoic acid, 2-[(2,2-dimethyl-1-oxopropyl)thio]-, with the CAS number 92399-77-4, is a sulfur-containing benzoic acid derivative that has garnered attention in recent chemical and pharmaceutical research. This compound is structurally characterized by a thioester linkage to a dimethyl-substituted propionyl group, which imparts unique chemical and biological properties. Recent studies have explored its potential applications in drug development, particularly as a building block for bioactive molecules or as a modulator of enzymatic activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of this compound as a precursor in the synthesis of novel thiol-based protease inhibitors. The study highlighted its ability to form stable covalent bonds with cysteine residues in target enzymes, making it a promising candidate for developing therapeutics against diseases such as cancer and viral infections. The compound's unique structural features were found to enhance binding affinity while maintaining selectivity, reducing off-target effects.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where Benzoic acid, 2-[(2,2-dimethyl-1-oxopropyl)thio]- was utilized as a key intermediate in the synthesis of anti-inflammatory agents. The research demonstrated that derivatives of this compound exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), with minimal gastrointestinal toxicity compared to traditional NSAIDs. This finding opens new avenues for designing safer anti-inflammatory drugs.

From a mechanistic perspective, recent computational studies have shed light on the compound's interaction with biological targets. Molecular docking simulations revealed that the thioester moiety plays a critical role in stabilizing ligand-protein complexes, while the dimethyl group contributes to hydrophobic interactions. These insights are invaluable for rational drug design and optimization of related compounds.

In addition to its pharmaceutical applications, Benzoic acid, 2-[(2,2-dimethyl-1-oxopropyl)thio]- has shown promise in materials science. A 2024 study in ACS Applied Materials & Interfaces reported its use as a crosslinking agent in polymer networks, enhancing mechanical strength and thermal stability. This dual functionality—spanning biomedicine and materials—underscores the compound's versatility and broad utility.

Despite these advancements, challenges remain in scaling up synthesis and ensuring metabolic stability in vivo. Future research directions may focus on structural modifications to improve pharmacokinetic properties and exploring its potential in combination therapies. Overall, Benzoic acid, 2-[(2,2-dimethyl-1-oxopropyl)thio]- represents a compelling case study in the intersection of chemical innovation and therapeutic development.